2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C13H12F3N3O4S/c1-21-7-5-9(23-3)8(22-2)4-6(7)10(20)17-12-19-18-11(24-12)13(14,15)16/h4-5H,1-3H3,(H,17,19,20)
• InChI Key: OPSJQUIZVXZIIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)NC2=NN=C(S2)C(F)(F)F)OC)OC
• Molecular Formula: C13H12F3N3O4S
• Molecular Weight: 363.31 g/mol

Description

2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide, also known as TFB-TMPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound was first synthesized in 2006 by a group of researchers from the University of California, San Diego, and has since been the subject of numerous studies exploring its synthesis, mechanism of action, and potential uses in various scientific fields.

Mechanism of Action

2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide works by binding to a specific site on ion channels, known as the voltage-sensing domain. This binding alters the conformation of the channel, leading to changes in its activity. The exact mechanism by which 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide modulates ion channel activity is still being studied, but it is thought to involve changes in the movement of charged particles across the cell membrane.
Biochemical and Physiological Effects
2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to have a variety of biochemical and physiological effects, depending on the specific ion channel it is interacting with. In some cases, 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to increase the activity of ion channels, while in others it has been shown to decrease activity. These effects can have a wide range of implications for cellular function, including changes in neurotransmitter release, muscle contraction, and hormone secretion.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide for laboratory experiments is its selectivity for certain ion channels. This allows researchers to study the function of these channels in isolation, without interference from other channels or cellular processes. However, the use of 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide also has some limitations, including the potential for off-target effects and the need for specialized equipment and expertise to perform the experiments.

Future Directions

There are many potential future directions for research involving 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide. One promising area is in the development of new therapeutics for neurological disorders, such as epilepsy and chronic pain, that involve dysfunction of ion channels. Another area of interest is in the study of the role of ion channels in cancer and other diseases, and the potential for 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide to be used as a diagnostic tool or therapeutic agent in these conditions. Additionally, further research is needed to fully understand the mechanism of action of 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide and its potential applications in other scientific fields.

Synthesis Methods

The synthesis of 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide involves a series of chemical reactions that begin with the reaction of 2,4,5-trimethoxybenzoyl chloride with sodium azide to form 2,4,5-trimethoxy-N-(azidomethyl)benzamide. This compound is then reacted with trifluoromethylthiocyanate to form 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide, the final product.

Scientific Research Applications

2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to have potential applications in a variety of scientific fields, including neuroscience, pharmacology, and biochemistry. One of the most promising areas of research involving 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide is in the study of ion channels, which are essential for the proper functioning of the nervous system. 2,4,5-trimethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to selectively modulate the activity of certain ion channels, making it a valuable tool for studying their function and potential therapeutic targets.